![molecular formula C9H12N4 B1517010 3-(Propan-2-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine CAS No. 1082428-28-1](/img/structure/B1517010.png)
3-(Propan-2-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine
Overview
Description
“3-(Propan-2-yl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine” is a chemical compound that belongs to the class of [1,2,4]triazolo[4,3-a]quinoxaline derivatives . These compounds have been synthesized as potential antiviral and antimicrobial agents .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[4,3-a]quinoxaline derivatives involves aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a [1,2,4]triazolo[4,3-a]quinoxaline nucleus .
Scientific Research Applications
Synthesis and Molecular Structure
Acylation of Heteroaromatic Amines
A study highlights the synthesis of 1,2,3-Triazolo[4,5-b]pyridines and pyrazolo[4,3-b]pyridines, exploring the acylation reactions of amines and subsequent cyclization, leading to the formation of these heterocyclic compounds. This research suggests potential applications in synthesizing diverse heterocyclic structures, integral in pharmaceutical and chemical industries (Ibrahim et al., 2011).
Crystal and Molecular Structure Analysis
Investigations into the molecular and crystal structure of related heterocyclic compounds have been conducted, providing insights into their chemical and physical properties. For instance, a study on the crystallization and structural analysis of a specific triazolo[1,5-a][1,3,5]triazine variant reveals detailed crystallographic data and intermolecular interactions, contributing to a deeper understanding of the compound's structural characteristics (Dolzhenko et al., 2011).
Synthetic Methods and Applications
Intramolecular Oxidative N-N Bond Formation
A novel approach for synthesizing biologically significant 1,2,4-triazolo[1,5-a]pyridines is detailed, highlighting a metal-free synthesis method. This efficient strategy involves intramolecular annulation and oxidative N-N bond formation, offering a rapid and high-yield pathway for constructing these compounds, which are crucial in various biological and pharmaceutical applications (Zheng et al., 2014).
Efficient Synthesis and Structural Analysis
Research on the efficient synthesis of triazolopyridines, which are important due to their biological activity, has been conducted. This includes the synthesis of specific variants using chlorinated agents and their detailed characterization through various spectroscopic methods and X-ray diffraction. These studies are crucial in understanding the compound's properties and potential applications in pharmaceuticals (El-Kurdi et al., 2021).
Mechanism of Action
The exact mode of action, biochemical pathways affected, and pharmacokinetics would depend on the specific structure of the compound and its interactions with its biological targets. These factors can also be influenced by environmental conditions such as temperature, pH, and the presence of other compounds .
The results of the compound’s action would be determined by its mode of action and the biochemical pathways it affects. For example, if the compound inhibits a key enzyme in a disease pathway, the result might be a decrease in disease symptoms .
Future Directions
The future directions for the research on [1,2,4]triazolo[4,3-a]quinoxaline derivatives include further exploration of their antimicrobial and antiviral properties . Additionally, these compounds may be useful as templates for future design, optimization, and investigation to produce more potent anticancer analogs .
properties
IUPAC Name |
3-propan-2-yl-[1,2,4]triazolo[4,3-a]pyridin-6-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N4/c1-6(2)9-12-11-8-4-3-7(10)5-13(8)9/h3-6H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LESOADRTXNTDHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN=C2N1C=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401200590 | |
Record name | 1,2,4-Triazolo[4,3-a]pyridin-6-amine, 3-(1-methylethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401200590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1082428-28-1 | |
Record name | 1,2,4-Triazolo[4,3-a]pyridin-6-amine, 3-(1-methylethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1082428-28-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2,4-Triazolo[4,3-a]pyridin-6-amine, 3-(1-methylethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401200590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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